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Compound of Interest

Compound Name: Titanium(IV) carbide

Cat. No.: B13393186

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of Titanium(IV) carbide, a flammable

solid. Adherence to these procedures is critical for maintaining a safe laboratory environment

and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is crucial to handle Titanium(IV) carbide
with care to mitigate risks. The primary hazards associated with this compound are its

flammability and the potential for dust explosion.

Personal Protective Equipment (PPE): Always wear the following PPE when handling

Titanium(IV) carbide:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Impermeable gloves.[1]
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Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

is necessary if exposure limits are exceeded or if dust is generated.[2][3]

Protective Clothing: A lab coat or other protective work clothing is recommended.[1]

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Step-by-Step Disposal Protocol
The disposal of Titanium(IV) carbide must be conducted in a manner that prevents harm to

personnel and the environment.

Step 1: Waste Collection and Storage

Avoid Dust Generation: Carefully sweep up or vacuum spilled Titanium(IV) carbide using a

vacuum equipped with a HEPA filter.[1] Do not use compressed air for cleaning.[1]

Containerization: Place the waste material into a suitable, clearly labeled, and tightly closed

container for disposal.[1][5] Do not mix with other waste.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area away from

heat, sparks, open flames, and incompatible materials such as acids and oxidizing agents.[1]

[2]

Step 2: Waste Classification and Disposal

Regulatory Compliance: The disposal of chemical waste is governed by federal, state, and

local regulations. It is imperative to consult these regulations to ensure complete and

accurate classification and disposal.[1][2] Some regulations may classify Titanium(IV)
carbide waste as hazardous.[6]
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Professional Disposal: Offer surplus and non-recyclable Titanium(IV) carbide to a licensed

disposal company.[5] Do not attempt to dispose of this material in the regular trash or down

the drain.[1][2][4]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[5]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to

Titanium(IV) carbide.

Property Value

Melting Point 3140 °C

Boiling Point 4820 °C

CAS Number 12070-08-5

EC Number 235-120-4

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Titanium(IV)
carbide.
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Caption: Logical workflow for the safe disposal of Titanium(IV) carbide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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